5-[5-(Trifluoromethyl)isoxazol-3-yl]thiophene-2-sulfonyl chloride

• IUPAC Name: 5-[5-(trifluoromethyl)-1,2-oxazol-3-yl]thiophene-2-sulfonyl chloride
• InChI: InChI=1S/C8H3ClF3NO3S2/c9-18(14,15)7-2-1-5(17-7)4-3-6(16-13-4)8(10,11)12/h1-3H
• InChI Key: TWGONVLMWWEOFL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)S(=O)(=O)Cl)C2=NOC(=C2)C(F)(F)F
• Molecular Formula: C8H3ClF3NO3S2
• DSSTOX Substance ID: DTXSID30380549
• Molecular Weight: 317.7 g/mol
• CAS RN: 229956-98-3

Description

The compound "5-[5-(Trifluoromethyl)isoxazol-3-yl]thiophene-2-sulfonyl chloride" is a heterocyclic compound that contains both thiophene and isoxazole rings, which are of significant interest in medicinal chemistry due to their potential biological activities. The presence of a trifluoromethyl group and a sulfonyl chloride moiety suggests that this compound could be a versatile intermediate for further chemical transformations.

Synthesis Analysis

The synthesis of related sulfonamide derivatives has been reported, starting from different precursors such as 4-chlorobenzoic acid, which is esterified and then converted through several steps into sulfonyl chlorides and subsequently into sulfonamides with potential antiviral activity . Another approach involves the Pd(0)-catalyzed Suzuki–Miyaura cross-coupling reactions to synthesize thiophene sulfonamide derivatives, which have shown significant biological activities . Although the exact synthesis of the compound is not detailed in the provided papers, these methods could potentially be adapted for its synthesis.

Molecular Structure Analysis

The molecular structure of related compounds, such as trifluoromethylated isoxazolidines, has been studied, and their conversion into other products has been confirmed by NMR and IR spectroscopy, which could be relevant for the structural analysis of "5-[5-(Trifluoromethyl)isoxazol-3-yl]thiophene-2-sulfonyl chloride" . The stereochemistry of such compounds is important for their biological activity and can be determined through various spectroscopic techniques.

Chemical Reactions Analysis

Sulfonyl chlorides are known to be reactive towards various nucleophiles, leading to the formation of sulfonamides, sulfonohydrazides, and sulfonyl azides, among others . The reactivity of the sulfonyl chloride group in the compound of interest would likely follow similar pathways, allowing for the synthesis of a wide range of derivatives. The presence of the trifluoromethyl group could also influence the reactivity and selectivity of these reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of sulfonamide derivatives, such as solubility, melting point, and stability, are influenced by the nature of the substituents on the aromatic ring . The trifluoromethyl group is known to impart unique properties to molecules, such as increased lipophilicity and metabolic stability, which could be beneficial for the development of pharmaceuticals . The sulfonyl chloride moiety is typically reactive and can be used to introduce various functional groups into the molecule.

Scientific Research Applications

New Synthetic Methodologies

Researchers have developed innovative approaches for the synthesis and functionalization of isoxazoles and thiophene derivatives, highlighting the versatility of sulfonyl chlorides in organic synthesis. Jing Leng and Hua-Li Qin (2018) introduced a new fluorosulfonylation reagent, showcasing its potential as a tris-electrophile for regioselective synthesis of 5-sulfonylfluoro isoxazoles through a [3+2] cycloaddition with N-hydroxybenzimidoyl chlorides, providing a general route to functionalized isoxazoles (Leng & Qin, 2018). Similarly, P. S. Lebed' et al. (2017) focused on the synthesis of 5-(chlorosulfonyl)isoxazoles as promising reagents for constructing bioactive compounds, developing methods for their synthesis with variations based on the substitution group in the isoxazole ring (Lebed' et al., 2017).

Antimicrobial Activity

The exploration of thiophene derivatives for antimicrobial applications has also been a focus. D. Sowmya et al. (2018) synthesized N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides and N-((5-aryl-3-phenylisoxazol-4-yl)sulfonyl)thiophene-2-carboxamides, demonstrating their potential antibacterial and antifungal activities (Sowmya et al., 2018).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity (single exposure), with the respiratory system being a potential target.